Cas no 75144-20-6 (Benzoic acid,3,5-diamino-2-hydroxy-4-methyl-, methyl ester)

Benzoic acid,3,5-diamino-2-hydroxy-4-methyl-, methyl ester structure
75144-20-6 structure
Product Name:Benzoic acid,3,5-diamino-2-hydroxy-4-methyl-, methyl ester
CAS No:75144-20-6
MF:C9H12N2O3
MW:196.203182220459
CID:558046
PubChem ID:12746259
Update Time:2025-04-19

Benzoic acid,3,5-diamino-2-hydroxy-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-diamino-2-hydroxy-4-methyl-, methyl ester
    • Benzoic acid, 3,5-diamino-2-hydroxy-4-methyl-, methyl ester (9CI)
    • methyl 3,5-diamino-2-hydroxy-4-methylbenzoate
    • DTXSID20508750
    • 75144-20-6
    • Inchi: 1S/C9H12N2O3/c1-4-6(10)3-5(9(13)14-2)8(12)7(4)11/h3,12H,10-11H2,1-2H3
    • InChI Key: IYXCSRRYDQIICX-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)OC)C=C(C(C)=C1N)N

Computed Properties

  • Exact Mass: 196.08479225g/mol
  • Monoisotopic Mass: 196.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 98.6Ų
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